Cas no 1806986-44-6 (5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride
• CAS No: 1806986-44-6
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4876804
• Update Time: 2025-06-14

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-5(2-13)3-14-7(9(11)12)6(4)8(10)15/h3,9H,1H3
• InChI Key： SJDVEKFJGRKUJW-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=NC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

Comprehensive Overview of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1806986-44-6)

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1806986-44-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a critical building block in the development of advanced small molecule drugs and crop protection agents. Its molecular structure, featuring a reactive carbonyl chloride moiety, enables versatile applications in amide coupling reactions and other organic transformations.

In recent years, the demand for fluorinated pyridine compounds like 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride has surged due to their enhanced bioavailability and metabolic stability in drug design. Researchers and manufacturers are increasingly exploring its potential in targeted therapies, particularly in oncology and central nervous system (CNS) disorders. The compound’s electron-withdrawing properties, imparted by the cyano and difluoromethyl groups, make it a valuable scaffold for modulating enzyme inhibition and receptor binding.

From an industrial perspective, CAS No. 1806986-44-6 is synthesized through multi-step heterocyclic chemistry processes, often involving halogenation and carbonyl activation. Its purity and stability are critical for downstream applications, prompting rigorous quality control protocols such as HPLC and NMR spectroscopy. The compound’s compatibility with green chemistry principles, including solvent optimization and catalytic efficiency, aligns with the global push toward sustainable chemical manufacturing.

One of the most frequently asked questions about 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride revolves around its storage conditions and handling precautions. Due to its reactive carbonyl chloride group, the compound should be stored under anhydrous conditions at controlled temperatures to prevent hydrolysis. Users also inquire about its solubility profile, which includes compatibility with polar aprotic solvents like DMF and acetonitrile, making it ideal for high-yield synthetic routes.

The patent landscape for CAS No. 1806986-44-6 reveals its prominence in intellectual property filings related to kinase inhibitors and herbicidal formulations. Innovations leveraging this compound often focus on structure-activity relationship (SAR) studies to enhance potency and selectivity. Additionally, its role in precision agriculture highlights its potential to address resistance management in pest control solutions.

In the context of market trends, 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride is positioned as a high-value intermediate with growing demand in emerging economies. Suppliers emphasize batch-to-batch consistency and regulatory compliance, particularly for GMP-grade applications. The compound’s cost-effectiveness compared to alternative fluorinated building blocks further drives its adoption in large-scale production.

For researchers exploring structure-based drug design, the crystallographic data and computational modeling of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride provide insights into its conformational flexibility and intermolecular interactions. These studies are pivotal for optimizing lead compounds in medicinal chemistry pipelines. Meanwhile, process chemists focus on scale-up challenges, such as minimizing byproduct formation and improving atom economy.

Environmental and safety assessments of CAS No. 1806986-44-6 underscore the importance of waste minimization and exposure control in laboratory and industrial settings. Best practices include closed-system handling and personal protective equipment (PPE) to mitigate risks associated with its reactivity. These measures align with OSHA and REACH guidelines, ensuring occupational health standards are met.

Looking ahead, the versatility of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride promises continued innovation in life sciences and material chemistry. Its integration into high-throughput screening platforms and combinatorial libraries will likely expand its utility in drug discovery and agrochemical development. As synthetic methodologies evolve, this compound remains a cornerstone for advancing molecular diversity and functional complexity in chemical research.